2-(3-Chlorothiophen-2-yl)ethan-1-ol

• Molecular Formula: C6H7ClOS
• Molecular Weight: 162.64 g/mol
• IUPAC Name: 2-(3-chlorothiophen-2-yl)ethanol
• InChI: InChI=1S/C6H7ClOS/c7-5-2-4-9-6(5)1-3-8/h2,4,8H,1,3H2
• InChI Key: NCJMGHXOTHJOCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1Cl)CCO

Description

2-(3-Chlorothiophen-2-yl)ethan-1-ol is a chlorinated thiophene derivative featuring a hydroxyl-terminated ethyl chain. The compound combines a thiophene ring (a sulfur-containing aromatic heterocycle) substituted with a chlorine atom at the 3-position and an ethanol group at the 2-position. This structure imparts unique electronic and steric properties, making it relevant in pharmaceutical and materials chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 3-chlorothiophene with ethylene oxide under acidic conditions to yield the desired product .

Industrial Production Methods

Industrial production of 2-(3-Chlorothiophen-2-yl)ethan-1-ol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the consistency of the product .

Chemical Reactions Analysis

Types of Reactions

2-(3-Chlorothiophen-2-yl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The compound can be reduced to remove the chlorine atom or to convert the hydroxyl group to a hydrogen atom.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium cyanide (KCN) can be used for substitution reactions.

Major Products Formed

Oxidation: 2-(3-Chlorothiophen-2-yl)ethanal.

Reduction: 2-(3-Chlorothiophen-2-yl)ethane.

Substitution: 2-(3-Methoxythiophen-2-yl)ethan-1-ol or 2-(3-Cyanothiophen-2-yl)ethan-1-ol.

Scientific Research Applications

2-(3-Chlorothiophen-2-yl)ethan-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Chlorothiophen-2-yl)ethan-1-ol depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity. The chlorine and hydroxyl groups can participate in hydrogen bonding and other interactions, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Table 1: Structural Features of 2-(3-Chlorothiophen-2-yl)ethan-1-ol and Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Aromatic System
2-(3-Chlorothiophen-2-yl)ethan-1-ol	C₆H₇ClOS	~162.5 (estimated)	Chlorothiophene, primary alcohol	Thiophene (C₄H₃S)
2-(3-Chloro-5-methoxyphenyl)ethan-1-ol	C₉H₁₁ClO₂	186.63	Chlorophenyl, methoxy, primary alcohol	Benzene (C₆H₄)
HCQ (Hydroxychloroquine)	C₁₈H₂₆ClN₃O	335.87	Quinoline, tertiary amine, alcohol	Quinoline (C₉H₆N)
YTK-A76	C₂₅H₂₇NO₄	405.49	Benzyloxybenzyl, secondary amine	Benzene (C₆H₅)
1-(3-Chlorophenyl)-2-(4-chlorophenyl)ethan-1-ol	C₁₄H₁₁Cl₂O	275.15	Dichlorophenyl, primary alcohol	Benzene (C₆H₄Cl)

Key Observations :

• The thiophene ring in the target compound introduces sulfur-based aromaticity, contrasting with benzene () or quinoline () systems in analogues.
• The chlorine substituent at the 3-position on thiophene may enhance electrophilic substitution reactivity compared to para-substituted chlorophenyl analogues () .

Key Observations :

• The synthesis of chlorothiophene derivatives (e.g., ) often involves transition-metal-catalyzed cross-coupling or nucleophilic substitution, whereas HCQ () employs sequential amination steps .
• Reductive amination (e.g., YTK-A76 in ) and azide substitutions () highlight the versatility of ethan-1-ol derivatives in forming complex amines or click chemistry precursors .

Physicochemical and Functional Properties

Table 3: Comparative Properties

Compound Name	Solubility	Hydrogen Bonding Capacity	Biological Activity
2-(3-Chlorothiophen-2-yl)ethan-1-ol	Moderate (polar solvents)	Donor: 1 (OH); Acceptor: 2 (O, S)	Potential antimicrobial (inferred from )
2-(3-Chloro-5-methoxyphenyl)ethan-1-ol	Low (apolar solvents)	Donor: 1 (OH); Acceptor: 3 (O)	Not reported
HCQ	High (aqueous)	Donor: 1 (OH); Acceptor: 4 (N, O)	Antimalarial, antiviral
YTK-A76	Low (lipophilic)	Donor: 1 (OH); Acceptor: 4 (N, O)	Not reported

Key Observations :

• The hydroxyl group in all compounds enables hydrogen bonding, critical for crystal packing (as per ’s graph set analysis) and molecular recognition .
• Thiophene’s sulfur atom may enhance solubility in polar aprotic solvents compared to purely aromatic analogues () .

Biological Activity

2-(3-Chlorothiophen-2-yl)ethan-1-ol is an organic compound characterized by its unique chlorothiophene moiety, which has gained attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-(3-Chlorothiophen-2-yl)ethan-1-ol can be represented as follows:

$$\text{C}_6\text{H}_7\text{ClOS}$$

This compound features a thiophene ring with a chlorine substituent, contributing to its biological reactivity and interaction with various biological targets. The molecular weight is approximately 177.65 g/mol.

Biological Activities

The biological activities of 2-(3-Chlorothiophen-2-yl)ethan-1-ol can be summarized as follows:

Activity	Description
Anti-inflammatory	Potential to reduce inflammation through receptor interactions.
Analgesic	May alleviate pain by modulating neurotransmitter pathways.
Antimicrobial	Exhibits activity against various bacterial strains (specific studies pending).

Case Studies and Research Findings

While specific case studies directly involving 2-(3-Chlorothiophen-2-yl)ethan-1-ol are scarce, related compounds have demonstrated promising results:

• Anti-inflammatory Activity : A study on chlorothiophene derivatives indicated potential anti-inflammatory effects through the inhibition of pro-inflammatory cytokines.
• Analgesic Properties : Similar compounds have shown efficacy in pain models, suggesting that 2-(3-Chlorothiophen-2-yl)ethan-1-ol may also possess analgesic properties.
• Antimicrobial Activity : Research on structurally similar compounds highlighted their antibacterial effects, warranting further investigation into the antimicrobial potential of 2-(3-Chlorothiophen-2-yl)ethan-1-ol .

Synthesis and Purification

The synthesis of 2-(3-Chlorothiophen-2-yl)ethan-1-ol typically involves multi-step organic reactions. Key steps include:

• Formation of the Thiophene Ring : Utilizing chlorinated precursors to create the thiophene structure.
• Ethanolamine Coupling : Reacting the thiophene derivative with ethanolamine to form the final product.

These methods ensure high yield and purity, essential for subsequent biological testing.

Future Directions

Further research is needed to elucidate the full spectrum of biological activities associated with 2-(3-Chlorothiophen-2-yl)ethan-1-ol, including:

• In vitro and In vivo Studies : Comprehensive testing to confirm anti-inflammatory and analgesic properties.
• Mechanistic Studies : Investigating specific receptor interactions to clarify how this compound exerts its effects.